7-Bromoquinolin-8-ol
Cat. No. B152725
M. Wt: 224.05 g/mol
InChI Key: ICKPMTNGWVNOGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09084794B2
Procedure details
In an oven dried round bottom flask under nitrogen, a solution of 7-bromoquinolin-8-ol (1 g, 4.46 mmol) in N,N-dimethylformamide (20 mL) at room temperature was treated with sodium hydride (60% dispersion in mineral oil, 0.268 g, 6.69 mmol) to give a bright yellow mixture and was stirred for 3 min. Iodomethane (0.307 mL, 4.91 mmol) was then added by syringe and the reaction was stirred for 30 min. The reaction was quenched carefully with water (50 mL) and diluted with ethyl acetate (100 mL). The layers were separated and the organic layer was dried over magnesium sulfate and concentrated in vacuo to give a liquid, which solidified to a white solid (1.06 g, quantitative yield) on standing overnight. MS(ES)+ m/e 237.8, 239.7 [M+H]+.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:11]([OH:12])=[C:10]2[C:5]([CH:6]=[CH:7][CH:8]=[N:9]2)=[CH:4][CH:3]=1.[H-].[Na+].I[CH3:16]>CN(C)C=O>[Br:1][C:2]1[C:11]([O:12][CH3:16])=[C:10]2[C:5]([CH:6]=[CH:7][CH:8]=[N:9]2)=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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BrC1=CC=C2C=CC=NC2=C1O
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Name
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Quantity
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0.268 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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0.307 mL
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Type
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reactant
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Smiles
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IC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was stirred for 3 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In an oven dried round bottom flask under nitrogen
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CUSTOM
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Type
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CUSTOM
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Details
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to give a bright yellow mixture
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STIRRING
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Type
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STIRRING
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Details
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the reaction was stirred for 30 min
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched carefully with water (50 mL)
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ADDITION
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Type
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ADDITION
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Details
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diluted with ethyl acetate (100 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The layers were separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a liquid, which
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Outcomes
Product
Details
Reaction Time |
3 min |
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Name
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Type
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product
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Smiles
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BrC1=CC=C2C=CC=NC2=C1OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.06 g | |
| YIELD: CALCULATEDPERCENTYIELD | 99.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
